Cas no 2248003-88-3 (N1-(5-Fluoro-7-(2-methoxyethoxy)quinazolin-4-yl)benzene-1,4-diamine)

• Product Name: N1-(5-Fluoro-7-(2-methoxyethoxy)quinazolin-4-yl)benzene-1,4-diamine
• CAS No: 2248003-88-3
• MF: C₁₇H₁₇FN₄O₂
• MW: 328.340886831284
• CID: 5071326
• PubChem ID: 135367645
• Update Time: 2025-10-28

N1-(5-Fluoro-7-(2-methoxyethoxy)quinazolin-4-yl)benzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• N1-(5-Fluoro-7-(2-methoxyethoxy)quinazolin-4-yl)benzene-1,4-diamine
• D71985
• 2248003-88-3
• AKOS037651144
• SCHEMBL20546964
• CS-15991
• CS-0083755
• 4-N-[5-fluoro-7-(2-methoxyethoxy)quinazolin-4-yl]benzene-1,4-diamine
• starbld0000717

• Inchi： 1S/C17H17FN4O2/c1-23-6-7-24-13-8-14(18)16-15(9-13)20-10-21-17(16)22-12-4-2-11(19)3-5-12/h2-5,8-10H,6-7,19H2,1H3,(H,20,21,22)
• InChI Key： HXMGKWOQQHQRPW-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2C1=C(N=CN=2)NC1C=CC(=CC=1)N)OCCOC

Computed Properties

• Exact Mass: 328.13355396 g/mol
• Monoisotopic Mass: 328.13355396 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 82.3
• Molecular Weight: 328.34

Additional information on N1-(5-Fluoro-7-(2-methoxyethoxy)quinazolin-4-yl)benzene-1,4-diamine

N1-(5-Fluoro-7-(2-methoxyethoxy)quinazolin-4-yl)benzene-1,4-diamine: A Promising Compound in Medicinal Chemistry

N1-(5-Fluoro-7-(2-methoxyethoxy)quinazolin-4-yl)benzene-1,4-diamine (CAS No. 2248003-88-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinazoline derivatives, which have been extensively studied for their diverse biological activities, including anticancer, anti-inflammatory, and antiviral properties.

The chemical structure of N1-(5-Fluoro-7-(2-methoxyethoxy)quinazolin-4-yl)benzene-1,4-diamine features a quinazoline core with a 5-fluoro substitution and a 7-(2-methoxyethoxy) group. These functional groups contribute to the compound's unique pharmacological profile and enhance its bioavailability and selectivity. The presence of the benzene-1,4-diamine moiety further modulates its biological activity, making it a promising candidate for drug development.

Recent studies have highlighted the potential of N1-(5-Fluoro-7-(2-methoxyethoxy)quinazolin-4-yl)benzene-1,4-diamine in various therapeutic areas. One notable application is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

In addition to its anticancer properties, N1-(5-Fluoro-7-(2-methoxyethoxy)quinazolin-4-yl)benzene-1,4-diamine has also demonstrated anti-inflammatory effects. Preclinical studies have indicated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N1-(5-Fluoro-7-(2-methoxyethoxy)quinazolin-4-yl)benzene-1,4-diamine have been extensively evaluated. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a reasonable half-life and low clearance rate. These characteristics make it suitable for chronic administration in clinical settings.

To further explore the therapeutic potential of N1-(5-Fluoro-7-(2-methoxyethoxy)quinazolin-4-yl)benzene-1,4-diamine, several clinical trials are currently underway. These trials aim to assess the safety and efficacy of the compound in human subjects. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. Phase II trials are expected to provide more comprehensive data on its therapeutic benefits.

In conclusion, N1-(5-Fluoro-7-(2-methoxyethoxy)quinazolin-4-yl)benzene-1,4-diamine (CAS No. 2248003-88-3) represents a promising compound in medicinal chemistry with potential applications in cancer treatment and inflammatory diseases. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development and clinical evaluation. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential.